Cas no 119619-55-5 ((aR)-a-ethyl-2-Furanmethanol)

• Product Name: (aR)-a-ethyl-2-Furanmethanol
• CAS No: 119619-55-5
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1210036
• PubChem ID: 642106
• Update Time: 2025-04-20

(aR)-a-ethyl-2-Furanmethanol Chemical and Physical Properties

Names and Identifiers

• (aR)-a-ethyl-2-Furanmethanol
• 2-Furanmethanol, a-ethyl-, (R)-
• (alphaR)-alpha-Ethyl-2-furanmethanol
• (R)-2-(1-hydroxypropyl)furan
• 2-Furanmethanol, alpha-ethyl-, (R)-
• 2-(1-Hydroxypropyl)furan, (R)-
• (.ALPHA.R)-.ALPHA.-ETHYL-2-FURANMETHANOL
• 119619-55-5
• 2-Furanmethanol, alpha-ethyl-, (alphaR)-
• 4Z4LZ0OQ38
• 2-FURANMETHANOL, .ALPHA.-ETHYL-, (R)-
• (R)-1-(2-Furyl)-1-propanol
• AKOS012669926
• SCHEMBL7274803
• 2-FURANMETHANOL, .ALPHA.-ETHYL-, (.ALPHA.R)-
• (1R)-1-(furan-2-yl)propan-1-ol
• Q27260698
• UNII-4Z4LZ0OQ38

• Inchi： 1S/C7H10O2/c1-2-6(8)7-4-3-5-9-7/h3-6,8H,2H2,1H3/t6-/m1/s1
• InChI Key： MWXWHUXLVXOXBZ-ZCFIWIBFSA-N
• SMILES： O1C=CC=C1[C@@H](CC)O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• PSA: 33.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds